Cas no 649757-58-4 (2-Thiophenecarboxylic acid, 3-amino-4-(4-fluorophenyl)-)

• Product Name: 2-Thiophenecarboxylic acid, 3-amino-4-(4-fluorophenyl)-
• CAS No: 649757-58-4
• MF: C₁₁H₈FNO₂S
• MW: 237.250124931335
• CID: 409989
• PubChem ID: 71377613
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 3-amino-4-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-amino-4-(4-fluorophenyl)-
• 3-amino-4-(4-fluorophenyl)thiophene-2-carboxylic acid
• 649757-58-4
• DTXSID20800246

• Inchi： 1S/C11H8FNO2S/c12-7-3-1-6(2-4-7)8-5-16-10(9(8)13)11(14)15/h1-5H,13H2,(H,14,15)
• InChI Key： QRAMSJKLPNWPPY-UHFFFAOYSA-N
• SMILES： S1C=C(C(=C1C(=O)O)N)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 237.02604
• Monoisotopic Mass: 237.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 63.32